Cas no 158692-52-5 (2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile)

2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile structure
158692-52-5 structure
Product Name:2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile
CAS No:158692-52-5
MF:C11H7ClN2
MW:202.639681100845
MDL:MFCD24562363
CID:4607092
PubChem ID:14937510
Update Time:2024-11-01

2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-5-Phenyl-1H-Pyrrole-3-Carbonitrile
    • 2-chloro-3-cyano-5-phenylpyrrole
    • SB62812
    • W10812
    • CS-0037555
    • AS-54891
    • AKOS027255664
    • SCHEMBL7820572
    • MFCD24562363
    • 158692-52-5
    • 2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile
    • MDL: MFCD24562363
    • Inchi: 1S/C11H7ClN2/c12-11-9(7-13)6-10(14-11)8-4-2-1-3-5-8/h1-6,14H
    • InChI Key: MMEMWGQBJAUGHN-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=C(C2C=CC=CC=2)N1

Computed Properties

  • Exact Mass: 202.0297759g/mol
  • Monoisotopic Mass: 202.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 39.6

2-chloro-5-phenyl-1H-pyrrole-3-carbonitrile Pricemore >>

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